Cas no 1049677-42-0 (2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid)

• Product Name: 2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid
• CAS No: 1049677-42-0
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 2190750
• PubChem ID: 50999127
• Update Time: 2025-04-21

2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Octahydro-pyrido[1,2-a]pyrazine-2,7-dicarboxylic acid 2-tert-butyl ester
• 2-{[(2-Methyl-2-propanyl)oxy]carbonyl}octahydro-2H-pyrido[1,2-a]p yrazine-7-carboxylic acid
• 2-tert-butoxycarbonyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid
• DB-321325
• EN300-153550
• DTXSID801146188
• 2-(Tert-butoxycarbonyl)octahydro-2h-pyrido[1,2-a]pyrazine-7-carboxylic acid
• 2-(1,1-Dimethylethyl) octahydro-2H-pyrido[1,2-a]pyrazine-2,7-dicarboxylate
• 2-[(tert-butoxy)carbonyl]-octahydro-1H-pyrido[1,2-a]piperazine-7-carboxylic acid
• CS-0287569
• 2-Boc-Octahydro-pyrido[1,2-a]pyrazine-7-carboxylic acid
• 1049677-42-0

• Inchi： 1S/C14H24N2O4/c1-14(2,3)20-13(19)16-7-6-15-8-10(12(17)18)4-5-11(15)9-16/h10-11H,4-9H2,1-3H3,(H,17,18)
• InChI Key： NVEMTTUHZVHPAP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2CC(C(=O)O)CCC2C1)=O

Computed Properties

• Exact Mass: 284.17360725Da
• Monoisotopic Mass: 284.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70.1Ų